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Compound of Interest

Compound Name: Chloroiodoacetic acid

Cat. No.: B141544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

suppliers of chloroiodoacetic acid (CAS No. 53715-09-6). Intended for professionals in

research, and drug development, this document compiles essential information to facilitate the

procurement and application of this compound.

Introduction
Chloroiodoacetic acid (C₂H₂ClIO₂) is a halogenated acetic acid derivative of interest in

various research fields.[1][2] It is recognized as a disinfection byproduct formed during the

chlorination of water containing iodide.[1][3] Due to its reactivity, it serves as a valuable reagent

in specialized chemical syntheses. This guide focuses on its commercial availability for

research and development purposes.

Commercial Suppliers and Data
Chloroiodoacetic acid is available from several chemical suppliers, primarily for research use.

The following table summarizes the available quantitative data from various suppliers. Pricing is

often available upon request, and it is recommended to contact the suppliers directly for the

most current information.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight

Available
Quantitie
s

Purity Notes

EvitaChem
53715-09-

6
C₂H₂ClIO₂

220.39

g/mol

Inquire for

details

Inquire for

details

Identified

as a

disinfection

byproduct.

[1]

Xcess

Bioscience

s

53715-09-

6
C₂H₂ClIO₂

220.39

g/mol

Inquire for

details

Inquire for

details

Catalog

No.

M31784-C;

pricing

requires

contact.[3]

Protherage

n

53715-09-

6
C₂H₂ClIO₂

220.39

g/mol

10mg,

25mg,

50mg,

100mg

Inquire for

details

For

research

use only.[4]

Santa Cruz

Biotechnol

ogy

53715-09-

6
C₂H₂ClIO₂

220.39

g/mol

Inquire for

details

Inquire for

details

Classified

as a

Dangerous

Good for

transport.

[5]

Formation as a Disinfection Byproduct
The primary context for the study of chloroiodoacetic acid in the provided literature is its

formation as a disinfection byproduct (DBP) in drinking water. This occurs when water

containing natural or anthropogenic iodide is treated with chlorine-based disinfectants. A

simplified logical flow of this process is depicted below.
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Caption: Logical workflow of Chloroiodoacetic Acid formation.

Experimental Protocols
Detailed experimental protocols for the specific application of chloroiodoacetic acid are not

extensively available in the public domain and are likely to be highly specific to the research

context. For handling and safety information, it is imperative to consult the Safety Data Sheet

(SDS) provided by the supplier.

Commercial Synthesis
Information regarding the specific commercial-scale synthesis of chloroiodoacetic acid is

largely proprietary. However, general methods for the synthesis of related haloacetic acids,

such as chloroacetic acid, are well-documented. These processes typically involve the direct

chlorination of acetic acid in the presence of a catalyst. For instance, one patented method for

chloroacetic acid synthesis involves the chlorination of acetic acid with a catalyst such as acetic

anhydride or acetyl chloride. Another established commercial process for monochloroacetic

acid production is the chlorination of acetic acid catalyzed by acetic anhydride. While not
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specific to chloroiodoacetic acid, these methods provide a foundational understanding of

haloacetic acid synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Chloroiodoacetic Acid (EVT-398076) | 53715-09-6 [evitachem.com]

2. Chloro(iodo)acetic acid | C2H2ClIO2 | CID 23426777 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. xcessbio.com [xcessbio.com]

4. Chloroiodoacetic Acid - Protheragen [protheragen.ai]

5. scbt.com [scbt.com]

To cite this document: BenchChem. [Commercial Availability and Suppliers of
Chloroiodoacetic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141544#commercial-availability-and-suppliers-of-
chloroiodoacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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